Cas no 954221-04-6 (4-Chloro-6-(furan-2-yl)pyrimidine)

• Product Name: 4-Chloro-6-(furan-2-yl)pyrimidine
• CAS No: 954221-04-6
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD09861705
• CID: 4723049
• PubChem ID: 24902102
• Update Time: 2025-10-31

4-Chloro-6-(furan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(furan-2-yl)pyrimidine
• 4-chloro-6-(2-furyl)pyrimidine
• 4-Chloro-6-(furan-2-yl)pyrimidine

• MDL： MFCD09861705
• Inchi： 1S/C8H5ClN2O/c9-8-4-6(10-5-11-8)7-2-1-3-12-7/h1-5H
• InChI Key： WAUKFQGBIOXSOH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=CO2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 38.9

Additional information on 4-Chloro-6-(furan-2-yl)pyrimidine

Research Brief on 4-Chloro-6-(furan-2-yl)pyrimidine (CAS: 954221-04-6): Recent Advances and Applications in Chemical Biology and Medicine

4-Chloro-6-(furan-2-yl)pyrimidine (CAS: 954221-04-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the furan and pyrimidine rings, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 4-Chloro-6-(furan-2-yl)pyrimidine as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to serve as a building block for selective inhibitors has been demonstrated in several preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful derivatization of this compound to produce potent inhibitors of the epidermal growth factor receptor (EGFR), a well-known oncogenic target.

In addition to its applications in oncology, 4-Chloro-6-(furan-2-yl)pyrimidine has shown promise in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its derivatives as inhibitors of bacterial DNA gyrase, an essential enzyme for bacterial replication. The study reported moderate to high activity against a panel of Gram-positive and Gram-negative pathogens, suggesting its potential as a lead compound for novel antibiotics.

The synthetic accessibility of 4-Chloro-6-(furan-2-yl)pyrimidine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, emphasizing green chemistry principles. The new method reduces the use of hazardous reagents and improves yield, making it more suitable for industrial-scale production.

Despite these advances, challenges remain in the development of 4-Chloro-6-(furan-2-yl)pyrimidine-based therapeutics. Issues such as off-target effects and metabolic stability need to be addressed through further structural optimization. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future in drug discovery. Future directions may include exploring its use in combination therapies and as a tool compound in chemical biology studies.